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Compound of Interest

Compound Name: Disperse red 129

CAS No.: 12236-23-6

Cat. No.: B1172499

Get Quote

Abstract This application note details the anhydrous dyeing of Polyethylene Terephthalate

(PET) using Disperse Red 129 in supercritical carbon dioxide (scCO2). Unlike aqueous

dyeing, which relies on high water consumption and auxiliary chemicals (dispersants,

surfactants), scCO2 dyeing utilizes the tunable solvent power of CO2 to dissolve hydrophobic

dyes and plasticize the polymer matrix. This guide is designed for researchers in polymer

chemistry and pharmaceutical scientists leveraging scCO2 for hydrophobic compound

processing (micronization/impregnation).
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WARNING: Do not confuse Disperse Red 129 (C.I. 11124, CAS: 12223-45-1 / 29512-49-0)

with E129 (Allura Red AC).

E129 is a sulfonated, water-soluble food dye insoluble in scCO2.

Disperse Red 129 is a non-ionic, hydrophobic monoazo dye specifically designed for

polyester and acetate.

Implication: Attempting to use E129 in this protocol will result in zero solubility and equipment

fouling.

Part 2: Theoretical Foundation & Mechanism
The Physicochemical Basis
The success of this protocol relies on two simultaneous phenomena occurring above the critical

point of CO2 (

,

):

Solvating Power (The Solvent): Disperse Red 129 is an azo-based hydrophobic molecule.

In aqueous systems, it requires surfactants to form a dispersion. In scCO2, the fluid density

correlates directly with solvating power (Solubility Parameter

). By adjusting pressure (

) at constant temperature (

), we tune the

of CO2 to match that of Disperse Red 129, achieving molecular dissolution rather than
dispersion.
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Polymer Plasticization (The Substrate): scCO2 is a small, linear molecule that diffuses

rapidly into the amorphous regions of PET. This sorption acts as a "molecular lubricant,"

lowering the Glass Transition Temperature (

) of PET from ~80°C to ~50–60°C (depending on pressure). This allows the polymer chains
to become mobile at lower thermal energy, creating "free volume" for the dye to diffuse into
the fiber.

Dyeing Mechanism Visualization
The process follows a Nernst partition isotherm, where the dye distributes between the fluid

phase and the polymer phase.
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Figure 1: Mechanistic pathway of Disperse Red 129 transfer from solid state to polymer matrix

via supercritical fluid.

Part 3: Experimental Protocol
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High-Pressure Pump: HPLC-grade syringe pump (e.g., Teledyne ISCO) capable of constant

pressure mode.

Dyeing Autoclave: 316 Stainless Steel vessel (100–500 mL) with a magnetically coupled

stirrer or circulation pump.

Back Pressure Regulator (BPR): Heated BPR to prevent CO2 freezing/dye precipitation

upon expansion.

Substrate Holder: Perforated beam (for fabric) or mesh basket (for yarn/pellets) to ensure

uniform flow.

Step-by-Step Methodology
1. Sample Preparation

Scouring: Wash PET fabric with acetone or a light alkaline scour to remove spin finishes

(oils) which can interfere with CO2 sorption. Dry at 80°C for 1 hour.

Dye Loading: Weigh Disperse Red 129 relative to the weight of the fabric (o.w.f.).

Standard Concentration: 1% to 3% o.w.f.

Placement: Place dye powder in a separate stainless steel filter cartridge upstream of the

fabric to ensure only dissolved dye reaches the substrate (prevents spotting).

2. System Pressurization (The Crossover Region)

Seal & Purge: Load fabric and dye. Purge with low-pressure gaseous CO2 (5 bar) for 2 mins

to remove air.

Heating: Heat the autoclave to 120°C.

Note: Do not pressurize fully before heating. Heating first prevents "overshoot" of density.

Pressurization: Ramp pressure to 25 MPa (250 bar).
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Why 25 MPa? At 120°C, pressures below 15 MPa yield low fluid density (< 0.4 g/mL),

resulting in poor dye solubility. 25 MPa ensures sufficient density (~0.6 g/mL) for Disperse
Red 129.

3. The Dyeing Cycle (Isothermal/Isobaric)

Dynamic Phase: Circulate the fluid for 60 minutes.

Flow Rate: 10–15 g/min (lab scale).

Direction: Inside-out / Outside-in cycling is recommended for beam dyeing to prevent "ring

dyeing" (unevenness).

Equilibrium: Disperse Red 129 has a high partition coefficient (

) toward PET. The dye will naturally migrate from the CO2 (low affinity) to the PET (high
affinity).

4. Depressurization & Cleaning (Critical Step)

Drain: Stop circulation. Drain the CO2 through the BPR.

Cleaning Phase:Do not open yet. Repressurize with fresh CO2 to 15 MPa at 100°C and

circulate for 10 mins.

Purpose: This acts as a "rinsing" step to remove unfixed dye from the surface.

Final Venting: Depressurize slowly (< 2 MPa/min) to prevent oligomer migration to the fiber

surface.

Part 4: Data Analysis & Troubleshooting
Quantitative Assessment
To validate the protocol, measure the Color Strength (

) using the Kubelka-Munk equation via a spectrophotometer (D65 illuminant, 10° observer).
Where
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is the reflectance at the wavelength of maximum absorption (

for Disperse Red 129

500-520 nm).

Table 1: Comparative Metrics (Aqueous vs. scCO2)

Metric
Conventional
Aqueous Dyeing

scCO2 Dyeing
(This Protocol)

Improvement
Factor

Time
180 - 240 mins (inc.

drying)

60 - 90 mins (dry-to-

dry)
3x Faster

Water Use 30 - 50 L per kg fabric 0 L (Closed Loop) Infinite

Energy
High (heating water +

drying)

Medium (heating +

compression)
~40% Savings

Chemicals
Dispersants, Leveling

Agents, pH buffers
Pure CO2 100% Reduction

Troubleshooting Guide
Symptom Probable Cause Corrective Action

Uneven Dyeing (Spotting)
Dye powder contacted fabric

directly.

Use a dye solubilization

cartridge upstream of the

vessel.

Low Color Strength
Pressure too low (< 20 MPa)

or T too low (< 100°C).

Increase P to 25 MPa. Ensure

T > Tg of plasticized PET.

White Powder Residue
PET Oligomers precipitated on

surface.

Depressurize while T > 100°C;

perform a pure CO2 rinse

before venting.

Dye Precipitation
Retrograde solubility region

entered.

Maintain T/P constant until

fluid is drained; do not cool

before venting.
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Part 5: Experimental Setup Diagram
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Figure 2: Schematic of the supercritical fluid dyeing apparatus with recirculation loop.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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